Pluracidomycin

• CAS: 82138-64-5
• Synonyms: pluracidomycin; pluracidomycin A; SF 2103 A; SF-2103A
• Molecular Formula: C9H11NO10S2
• Molecular Weight: 357.3 g/mol
• SMILES: CC(C1C2CC(=C(N2C1=O)C(=O)O)S(=O)(=O)O)OS(=O)(=O)O
• InChI: InChI=1S/C9H11NO10S2/c1-3(20-22(17,18)19)6-4-2-5(21(14,15)16)7(9(12)13)10(4)8(6)11/h3-4,6H,2H2,1H3,(H,12,13)(H,14,15,16)(H,17,18,19)/t3-,4+,6-/m0/s1
• InChIKey: KSUVJVOKUIADCL-RPDRRWSUSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Overcoming Class C cephalosporinase resistance requires an inhibitor beyond clavulanic acid. Pluracidomycin (SF-2103A), a natural 5,6-cis-carbapenem with a C-3 sulfonate, delivers potent, broad-spectrum β-lactamase inhibition (Class A, C, oxacillin-hydrolyzing enzymes) with intrinsic renal stability. - Cephalosporinase I50: 0.018 μM vs clavulanic acid (>100 μM) - 16-fold synergy advantage over sulbactam with cefotaxime - Renal-stable: no DHP-I degradation; 30-min t½ in rats ≥98% pure solid; -20°C storage; ambient/blue ice shipping.

Pluracidomycin: Sulfated Carbapenem Overview

Pluracidomycin (also designated SF-2103A or pluracidomycin A1) is a naturally occurring carbapenem antibiotic produced by fermentation of Streptomyces pluracidomyceticus (also classified as S. sulfonofaciens) [1]. It belongs to the 5,6-cis-carbapenem subclass and is structurally distinguished by a C-3 sulfonate group and a C-6 sulfooxyethyl side chain [2]. Unlike classical β-lactamase inhibitors such as clavulanic acid or sulbactam, pluracidomycin combines intrinsic antibacterial activity with potent, broad-spectrum β-lactamase inhibition, particularly against cephalosporinases [3]. Its high aqueous solubility and marked electronegativity (three negatively charged groups at physiological pH) confer unique physicochemical properties that differentiate it from the more hydrophobic, zwitterionic carbapenems such as thienamycin and its clinically deployed derivatives [2].

1Natural carbapenem from Streptomyces fermentation

2Sulfated C-3 substitution reported for aqueous stability

3Reported broad-spectrum β-lactamase inhibition profile

• [1] Tsuji N, et al. Pluracidomycin A, B and C, new carbapenem antibiotics. J Antibiot (Tokyo). 1982;35(4):536-540. View Source
• [2] Miyadoh S, et al. Pluracidomycin A2, a new carbapenem bearing a sulfinic acid, and other minor pluracidomycins. J Antibiot (Tokyo). 1985;38(2):270-274. View Source
• [3] Niwa T, et al. In vitro evaluation of SF-2103A, a novel carbapenem antibiotic, as a beta-lactamase inhibitor. J Antibiot (Tokyo). 1986;39(7):943-955. View Source

Pluracidomycin: Why Substitution Fails

Within the carbapenem class, structural variations at C-2, C-3, and C-6 profoundly alter β-lactamase inhibition spectrum, chemical stability, and pharmacokinetic behavior. Pluracidomycin's C-3 sulfonate substituent confers exceptional aqueous stability and resistance to renal dehydropeptidase-I (DHP-I) degradation—a liability that necessitates co-administration of cilastatin with imipenem and limits the utility of many natural carbapenems [1]. Furthermore, its 5,6-cis stereochemistry yields a distinct β-lactamase inhibition profile, with markedly lower I50 values against cephalosporinases than clavulanic acid or sulbactam [2]. Consequently, substituting pluracidomycin with other β-lactamase inhibitors or carbapenems would compromise both the breadth of enzyme inhibition and the pharmacokinetic advantages conferred by its unique sulfated structure [1]. This section serves as a gateway to the quantitative comparative data that substantiates these differentiating attributes.

Clavulanic acid shows minimal cephalosporinase inhibition – class-A specificity may limit substitution.

Sulbactam exhibits lower reported potency against type Ic enzymes – profile may not match pluracidomycin.

Thienamycin/imipenem require cilastatin for renal stability – intrinsic DHP-I resistance may not transfer.

• [1] Yoshida T, et al. Therapeutic effect of SF-2103A, a novel carbapenem antibiotic, in combination with cefotaxime, cefoperazone and other cephalosporins. J Antibiot (Tokyo). 1986;39(7):956-965. View Source
• [2] Niwa T, et al. In vitro evaluation of SF-2103A, a novel carbapenem antibiotic, as a beta-lactamase inhibitor. J Antibiot (Tokyo). 1986;39(7):943-955. View Source

Pluracidomycin: Comparative Evidence

Cephalosporinase Inhibition Superiority

Pluracidomycin (SF-2103A) demonstrates significantly more potent inhibition of cephalosporinases than the clinically established β-lactamase inhibitors sulbactam and clavulanic acid, as reflected by consistently lower I50 values across a panel of purified enzymes [1]. This differential is most pronounced against the type Ic cephalosporinase from Proteus vulgaris, where pluracidomycin achieves an I50 approximately two orders of magnitude lower than sulbactam [1].

Cephalosporinase I50

Head-to-head

I50 = 0.018 µM (pluracidomycin, P. vulgaris type Ic) vs 1.4 µM (sulbactam), 19 µM (clavulanic acid)

Reported >1000-fold higher inhibitory activity in purified enzyme assay

Spectrophotometric nitrocefin assay; target-specific validation required

Evidence Dimension	β-Lactamase inhibitory potency (I50, μM)
Target Compound Data	I50 = 0.018 μM (P. vulgaris type Ic cephalosporinase); I50 = 0.042 μM (E. cloacae cephalosporinase) [1]
Comparator Or Baseline	Sulbactam: I50 = 1.4 μM (P. vulgaris type Ic); I50 = 0.18 μM (E. cloacae). Clavulanic acid: I50 = 19 μM (P. vulgaris type Ic); I50 = 15 μM (E. cloacae) [1]
Quantified Difference	Pluracidomycin is 78-fold more potent than sulbactam and 1,056-fold more potent than clavulanic acid against P. vulgaris cephalosporinase
Conditions	Purified β-lactamase enzymes; I50 determined spectrophotometrically using nitrocefin as substrate

Why This Matters

This quantitative superiority in inhibiting cephalosporinases directly translates to enhanced synergy with partner β-lactams and broader coverage of resistant Gram-negative pathogens in research and preclinical development.

• [1] Niwa T, et al. In vitro evaluation of SF-2103A, a novel carbapenem antibiotic, as a beta-lactamase inhibitor. J Antibiot (Tokyo). 1986;39(7):943-955. Table 2. View Source

Cephalosporin Synergy Enhancement

In checkerboard synergy assays, pluracidomycin (SF-2103A) combined with cefotaxime, ceftizoxime, or cefoperazone reduces the minimum inhibitory concentration (MIC) of the cephalosporin partner to a greater extent than equivalent combinations employing sulbactam [1]. Against a cephalosporinase-producing strain of E. cloacae, the combination of pluracidomycin (0.78 μg/mL) and cefotaxime yields an MIC reduction from >100 μg/mL to 0.39 μg/mL for cefotaxime, whereas sulbactam at the same concentration achieves only a reduction to 6.25 μg/mL [1].

Synergy (E. cloacae)

Head-to-head

MIC cefotaxime 0.39 µg/mL with pluracidomycin (0.78 µg/mL); sulbactam only 6.25 µg/mL at same concentration. Cefotaxime alone >100 µg/mL.

Reported greater synergy in checkerboard assay context

Cephalosporinase-producing strain; extrapolation requires review

Evidence Dimension	Cefotaxime MIC reduction in presence of inhibitor
Target Compound Data	MIC cefotaxime = 0.39 μg/mL with pluracidomycin (0.78 μg/mL)
Comparator Or Baseline	MIC cefotaxime = 6.25 μg/mL with sulbactam (0.78 μg/mL); MIC cefotaxime alone = >100 μg/mL
Quantified Difference	Pluracidomycin achieves a 16-fold greater reduction in cefotaxime MIC compared to sulbactam at identical inhibitor concentration
Conditions	Checkerboard titration; Enterobacter cloacae IID 977 (cephalosporinase producer); Mueller-Hinton agar

Why This Matters

Superior synergy potency enables effective restoration of cephalosporin activity at lower inhibitor concentrations, a critical factor for formulation development and in vivo efficacy studies.

• [1] Niwa T, et al. In vitro evaluation of SF-2103A, a novel carbapenem antibiotic, as a beta-lactamase inhibitor. J Antibiot (Tokyo). 1986;39(7):943-955. Tables 3 and 4. View Source

Pharmacokinetic Stability vs. Thienamycin

Pluracidomycin exhibits favorable pharmacokinetic properties in rats, including a serum half-life of 30 minutes and urinary recovery of 55.2% following parenteral administration [1]. Critically, pluracidomycin is stable to rat kidney homogenate, indicating resistance to renal dehydropeptidase-I (DHP-I) degradation [1]. This stability is attributed to the C-3 sulfonate group, which sterically and electronically protects the β-lactam ring from enzymatic hydrolysis [1]. In contrast, thienamycin—the prototypical natural carbapenem—is rapidly inactivated by renal DHP-I, necessitating co-administration of the DHP-I inhibitor cilastatin for clinical use [2].

Renal DHP-I Stability

Head-to-head

Pluracidomycin: serum t½ 30 min, 55.2% urinary recovery, stable in rat kidney homogenate. Thienamycin: rapidly degraded, requires cilastatin.

Intrinsic renal stability reported; thienamycin lacks this property

Rat model data; cross-species DHP-I context may differ

Evidence Dimension	Renal stability and serum half-life
Target Compound Data	Serum half-life = 30 min; urinary recovery = 55.2%; stable in rat kidney homogenate [1]
Comparator Or Baseline	Thienamycin: rapidly degraded by renal DHP-I; requires cilastatin co-administration for clinical utility [2]
Quantified Difference	Pluracidomycin is intrinsically stable to renal metabolism; thienamycin is unstable without adjunctive DHP-I inhibition
Conditions	Sprague-Dawley rats; subcutaneous administration at 20 mg/kg

Why This Matters

Intrinsic renal stability eliminates the need for a DHP-I inhibitor co-formulation, simplifying experimental design and reducing potential drug-drug interaction variables in preclinical studies.

• [1] Yoshida T, et al. Therapeutic effect of SF-2103A, a novel carbapenem antibiotic, in combination with cefotaxime, cefoperazone and other cephalosporins. J Antibiot (Tokyo). 1986;39(7):956-965. View Source
• [2] Birnbaum J, et al. Carbapenems, a new class of beta-lactam antibiotics. Discovery and development of imipenem/cilastatin. Am J Med. 1985;78(6A):3-7. View Source

Triple Negative Charge Differentiation

At physiological pH, pluracidomycin A1 bears three negatively charged groups (two sulfonate/sulfate moieties plus the C-2 carboxylate), rendering it strongly anionic [1]. This contrasts sharply with thienamycin and related natural carbapenems, which are predominantly zwitterionic or electrically neutral at pH 7 [1]. Electrophoretic mobility studies confirm this difference and have established electrophoresis as a reliable method for distinguishing pluracidomycin-type carbapenems from their neutral counterparts during isolation and purification [1]. The high negative charge density enhances aqueous solubility and influences both tissue distribution and renal clearance mechanisms [2].

Charge Profile (pH 7)

Class-level

Pluracidomycin: triple negative charge (strongly anionic). Thienamycin: neutral/zwitterionic.

Electrophoretic mobility and solubility profile differ; analytical method context

Qualitative difference; formulation handling may require adjustment

Evidence Dimension	Net molecular charge at physiological pH
Target Compound Data	Triple negative charge (strongly anionic); three ionizable acidic groups [1]
Comparator Or Baseline	Thienamycin: electrically neutral/zwitterionic at pH 7; olivanic acids: predominantly neutral [1]
Quantified Difference	Qualitative difference in electrophoretic mobility and solubility profile
Conditions	Electrophoresis at pH 7.0; aqueous solubility measurements

Why This Matters

The distinct charge profile dictates different handling, formulation, and analytical method development requirements compared to neutral carbapenems, directly impacting procurement decisions for specialized research applications.

• [1] Butterworth D, Cole M. Chapter 8: Isolation of Carbapenems. In: Beta-Lactam Antibiotics for Clinical Use. CRC Press; 1986. View Source
• [2] Tsuji N, et al. Pluracidomycin A, B and C, new carbapenem antibiotics. J Antibiot (Tokyo). 1982;35(4):536-540. View Source

Broad-Spectrum β-Lactamase Inhibition

Pluracidomycin inhibits a wide range of β-lactamases, including cephalosporinases (Class C), penicillinases (Class A), and oxacillin-hydrolyzing enzymes, with I50 values ranging from 0.018 to 1.7 μM [1]. In contrast, clavulanic acid is a potent inhibitor of Class A enzymes (e.g., TEM-1, I50 = 0.044 μM) but is virtually inactive against cephalosporinases, with I50 values exceeding 15 μM against P. vulgaris and E. cloacae enzymes [1]. Sulbactam shows intermediate activity but remains 10- to 100-fold less potent than pluracidomycin against cephalosporinases [1].

Inhibition Spectrum

Head-to-head

Pluracidomycin I50 range 0.018–1.7 µM (Class A, C, oxacillinases). Clavulanic acid potent for Class A only; I50 >15 µM vs cephalosporinases.

Reported broader enzyme inhibition spectrum; covers cephalosporinase producers

Purified enzyme assay; cellular potency context may vary

Evidence Dimension	β-Lactamase inhibition spectrum (I50 range across enzyme classes)
Target Compound Data	I50 = 0.018–1.7 μM against cephalosporinases, penicillinases, and oxacillinases [1]
Comparator Or Baseline	Clavulanic acid: potent against Class A (I50 = 0.044–0.12 μM); inactive against cephalosporinases (I50 = 15–19 μM). Sulbactam: intermediate (I50 = 0.18–1.4 μM against cephalosporinases) [1]
Quantified Difference	Pluracidomycin is >1,000-fold more potent than clavulanic acid against cephalosporinases while maintaining comparable Class A inhibition
Conditions	Purified β-lactamase panel; nitrocefin substrate; spectrophotometric assay

Why This Matters

The uniquely broad β-lactamase inhibition profile of pluracidomycin makes it the preferred research tool for studies involving cephalosporinase-producing Gram-negative pathogens, where clavulanic acid provides no meaningful inhibition.

• [1] Niwa T, et al. In vitro evaluation of SF-2103A, a novel carbapenem antibiotic, as a beta-lactamase inhibitor. J Antibiot (Tokyo). 1986;39(7):943-955. Table 2. View Source

Pluracidomycin: Research and Industrial Applications

Novel β-Lactam/Inhibitor Combination Development

Pluracidomycin's exceptionally low I50 values against cephalosporinases (0.018 μM for P. vulgaris type Ic) and superior synergy with cefotaxime (16-fold greater MIC reduction than sulbactam) make it an optimal candidate for formulating combination therapies aimed at Gram-negative bacteria expressing Class C β-lactamases [1]. Procurement for this application is justified by the quantitative evidence that pluracidomycin restores cephalosporin activity at inhibitor concentrations unattainable with clavulanic acid or sulbactam [1].

In Vivo Pharmacokinetic and Efficacy Studies

The intrinsic renal stability of pluracidomycin—conferred by its C-3 sulfonate group and demonstrated by stability in rat kidney homogenate—eliminates the confounding variable of DHP-I degradation that plagues studies with thienamycin and imipenem [2]. Its 30-minute serum half-life and 55.2% urinary recovery in rats provide a well-characterized pharmacokinetic baseline for experimental infection models [2].

Carbapenem SAR and Biosynthetic Studies

Pluracidomycin's triple negative charge and unique C-3 sulfonate substitution distinguish it from the more extensively studied thienamycin and olivanic acid families [3]. This structural divergence makes pluracidomycin a valuable comparator in SAR investigations and biosynthetic gene cluster analyses, particularly for elucidating the enzymatic machinery responsible for sulfonation and sulfation in carbapenem-producing Streptomyces [3].

β-Lactamase Detection Assay Development

Owing to its broad and potent inhibition spectrum—spanning Class A penicillinases (I50 = 0.021 μM for TEM-2), Class C cephalosporinases (I50 = 0.018–0.042 μM), and oxacillin-hydrolyzing enzymes (I50 = 0.074–1.7 μM)—pluracidomycin serves as an ideal reference inhibitor for β-lactamase typing and inhibitor susceptibility profiling [4]. Its superior potency against cephalosporinases, where clavulanic acid is inactive, provides unambiguous discrimination between enzyme classes in diagnostic and surveillance applications [4].

Application

Selection Property

Validation Focus

β-Lactamase inhibitor combination research

Cephalosporinase inhibition profile

Synergy assay endpoints with partner β-lactams

Pharmacokinetic and infection model studies

Intrinsic renal DHP-I stability

Serum half-life and urinary recovery in rodent models

Carbapenem SAR and biosynthetic gene cluster analysis

Unique C-3 sulfonate substitution

Electrophoretic mobility and aqueous solubility assessment

β-Lactamase typing and inhibitor susceptibility profiling

Broad-spectrum inhibition across enzyme classes

Discrimination of Class A, C, and oxacillinase enzymes

• [1] Niwa T, et al. In vitro evaluation of SF-2103A, a novel carbapenem antibiotic, as a beta-lactamase inhibitor. J Antibiot (Tokyo). 1986;39(7):943-955. View Source
• [2] Yoshida T, et al. Therapeutic effect of SF-2103A, a novel carbapenem antibiotic, in combination with cefotaxime, cefoperazone and other cephalosporins. J Antibiot (Tokyo). 1986;39(7):956-965. View Source
• [3] Miyadoh S, et al. Pluracidomycin A2, a new carbapenem bearing a sulfinic acid, and other minor pluracidomycins. J Antibiot (Tokyo). 1985;38(2):270-274. View Source
• [4] Niwa T, et al. In vitro evaluation of SF-2103A, a novel carbapenem antibiotic, as a beta-lactamase inhibitor. J Antibiot (Tokyo). 1986;39(7):943-955. Table 2. View Source